3,4-difluoro-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide

• IUPAC Name: 3,4-difluoro-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C15H14F2N2OS/c1-8-2-5-12-13(6-8)21-15(18-12)19-14(20)9-3-4-10(16)11(17)7-9/h3-4,7-8H,2,5-6H2,1H3,(H,18,19,20)
• InChI Key: VZLDLRDTGAFUKP-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC(=N2)NC(=O)C3=CC(=C(C=C3)F)F
• Molecular Formula: C15H14F2N2OS
• Molecular Weight: 308.3 g/mol

Description

Synthesis Analysis

The synthesis of closely related compounds involves multiple steps, starting from basic chemical precursors to achieve the final product with specific substitutions and functionalities. For instance, the synthesis from 2,6-difluorobenzoic acid and 3-amino-5-hydroxypyrazole through several steps highlights the complexity and efficiency of synthesizing difluoro-substituted benzamides (Wang et al., 2013).

Molecular Structure Analysis

Structural characterization of benzothiazole derivatives reveals the influence of different substituents on molecular conformation and supramolecular aggregation. For example, studies have shown how variations in the benzamide ring lead to different modes of supramolecular aggregation, demonstrating the critical role of molecular structure in defining the compound's physical and chemical behavior (Sagar et al., 2018).

Chemical Reactions and Properties

Benzothiazole and benzamide derivatives engage in a variety of chemical reactions, contributing to their significant pharmacological potential. Their reactivity can lead to the synthesis of compounds with diverse biological activities, as evidenced by their use in generating new molecules with anticonvulsant, neurotoxicity, and CNS depressant study applications (Rana et al., 2008).

Physical Properties Analysis

Physical properties, such as crystalline structure and solubility, are crucial for understanding the behavior of these compounds under different conditions. Research into N-(thiazol-2-yl)benzamide derivatives, for instance, has helped elucidate the role of molecular functionality and interactions on gelation behavior, offering insights into the material properties of these compounds (Yadav & Ballabh, 2020).

Chemical Properties Analysis

The chemical properties, including reactivity with other compounds, potential for isomerization, and the formation of complexes with other molecules, are fundamental to understanding the applications and behavior of these compounds. Studies on benzothiazole derivatives have shown a range of chemical behaviors, from their synthesis pathways to their interactions with biological targets (Argilagos et al., 1997).